Cas no 1805332-84-6 (4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine
• CAS No: 1805332-84-6
• MF: C₇H₅BrF₂IN
• MW: 347.926580190659
• CID: 4848593
• Update Time: 2025-07-26

4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H5BrF2IN/c8-1-4-5(7(9)10)2-12-3-6(4)11/h2-3,7H,1H2
• InChI Key： KYMLKZXNNQPIRZ-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(F)F)=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine

Introduction to 4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine (CAS No. 1805332-84-6)

4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805332-84-6, is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of 4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine, particularly the presence of both bromomethyl and difluoromethyl substituents, as well as an iodine atom, make it a versatile intermediate for synthesizing various bioactive molecules.

The bromomethyl group at the 4-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This reactivity is particularly useful in constructing complex molecular architectures, such as those found in kinase inhibitors, antiviral agents, and anticancer drugs. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature can also modulate the electronic properties of the molecule, influencing its interactions with biological targets.

The iodine atom at the 5-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in organic synthesis, allowing for the introduction of aryl or vinyl groups, which can be crucial for optimizing pharmacokinetic properties and target binding. The combination of these three distinct substituents makes 4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine a valuable building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. For instance, compounds containing bromomethyl and difluoromethyl groups have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancers. Additionally, iodopyridines have been explored as intermediates in the synthesis of antiviral drugs targeting RNA viruses.

One notable area of research involving 4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine is its application in developing small-molecule inhibitors of protein-protein interactions (PPIs). PPIs play critical roles in various cellular processes and are implicated in numerous diseases, including cancer and inflammatory disorders. The unique structural features of this compound allow it to disrupt PPIs by competing with natural ligands or by inducing conformational changes in target proteins. Recent studies have demonstrated that pyridine-based inhibitors can effectively modulate PPIs by binding to hydrophobic pockets or by engaging in π-stacking interactions.

Another emerging application of 4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine is in the field of photodynamic therapy (PDT). PDT involves the use of photosensitizers that, upon activation by light, generate reactive oxygen species (ROS) that damage target cells. Pyridine derivatives have been investigated as photosensitizer platforms due to their ability to absorb light at suitable wavelengths and their potential for bioconjugation. The bromomethyl and iodine substituents provide additional sites for modifying the photosensitizer's properties, such as its solubility and biodistribution.

The synthesis of 4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation reactions to introduce bromo and iodine atoms, followed by protection-deprotection strategies to install the difluoromethyl group. The bromomethylation step is particularly critical and often requires careful optimization to ensure high yield and selectivity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance synthetic efficiency and product purity.

In conclusion,4-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine (CAS No. 1805332-84-6) is a highly versatile intermediate with significant potential in drug discovery and medicinal chemistry. Its unique structural features enable diverse functionalization strategies, making it a valuable tool for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore new applications for this compound, highlighting its importance in advancing chemical biology and pharmaceutical innovation.